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Compound of Interest

Compound Name: Ethyl 2-amino-6-bromobenzoate
CAS No.: 153500-75-5
Cat. No.: B178098
Get Quote
. J

Introduction & Synthetic Context

Ethyl 2-amino-6-bromobenzoate (CAS: 153500-75-5) is a densely functionalized aromatic
scaffold.[1][2][3] Its structural value lies in the "ortho-ortho" substitution pattern: the amino
group at position 2 and the bromine atom at position 6 flank the ester moiety.[1][2] This steric
crowding forces the ester group out of planarity, influencing both its reactivity and spectroscopic
signature.[1]

In drug discovery, this compound serves as a "bifunctional linchpin.” The amino group functions
as a nucleophile, while the bromine atom serves as an electrophilic handle for palladium-
catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) or cyclization reactions.[1][2]

Synthesis & Impurity Profile

To interpret spectroscopic data accurately, one must understand the synthesis.[1] The
compound is typically derived via Fischer esterification of 2-amino-6-bromobenzoic acid (CAS
20776-48-1).[1][2][3]

e Primary Impurity: Unreacted acid (detectable by broad -COOH signal in
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H NMR >11 ppm).[1][2]

e Regioisomeric Impurity: Ethyl 2-amino-4-bromobenzoate (arising from impure starting
material).[1][2] Distinguishing these isomers is critical and relies on coupling constants (

-values) in the aromatic region.[1][2]

Spectroscopic Characterization
Nuclear Magnetic Resonance ( H NMR)

The

H NMR spectrum is the definitive tool for structural validation.[1] The 1,2,3-trisubstituted
benzene ring creates a distinct "Doublet-Triplet-Doublet” pattern (often appearing as d-t-d or d-
dd-d depending on resolution).[1][2]

Solvent: CDCI

(Chloroform-d) is recommended to prevent exchange broadening of the amine protons.[1][2]

Data Assignment Table
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Critical Analysis: The key diagnostic is the chemical shift difference between H3 and H5.[1] H3
is significantly shielded (upfield, ~6.6 ppm) by the electron-donating amino group.[1] H5 is
deshielded (downfield, >7.1 ppm) by the electron-withdrawing bromine.[1] In the 2-amino-4-

bromo isomer, the coupling pattern changes to a doublet (

) and a meta-coupled doublet (

), lacking the clean triplet of the 2,6-isomer.[1][2]

Infrared Spectroscopy (FT-IR)

The IR spectrum confirms the functional groups and the steric environment of the carbonyl.[1]

e Amine Stretching (

): Two bands (symmetric/asymmetric) at 3480 cm
and 3360 cm
[1][2] The separation indicates a primary amine.[1]
o Ester Carbonyl (
): A strong band at 1715-1725 cm
[1112]
o Note: Typically, conjugated esters appear lower (~1690 cm

).[1] However, the bulky 2,6-disubstitution forces the carbonyl out of the aromatic plane,
reducing conjugation and shifting the frequency higher (back towards aliphatic ester
values).[1]

e Aromatic C=C:1610, 1580 cm

1]
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e C-O Stretch:1260-1280 cm
1]12]

Mass Spectrometry (MS)

Mass spectrometry provides confirmation of the bromine isotope pattern.[1]
e |onization Mode: ESI (+) or El.
e Molecular lon (

): 243 | 245 (approximate m/z).[1]

 Isotopic Pattern: A distinctive 1:1 ratio between the

and
peaks confirms the presence of a single Bromine atom (
Br and
Br).[1]
o Fragmentation (EI):

o Loss of Ethoxy group (

)-[11[2]

o Loss of CO (

) following ester cleavage.[1][2]

Experimental Protocols
Protocol A: NMR Sample Preparation for Regio-Purity

To ensure detection of the 4-bromo isomer.[1][2][3]

e Mass: Weigh 10-15 mg of the sample into a clean vial.
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e Solvent: Add 0.6 mL of CDCI

(neutralized with basic alumina if the amine is acid-sensitive, though typically stable).
o Dissolution: Sonicate for 30 seconds to ensure complete homogeneity.
e Acquisition:

o Set relaxation delay (

) to
seconds to allow accurate integration of aromatic protons.

o Acquire at least 64 scans to resolve minor isomeric impurity satellite peaks.[1]

Protocol B: HPLC Purity Assessment

Spectroscopy alone is insufficient for quantitative purity.[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 pum).[1]
e Mobile Phase A: Water + 0.1% Formic Acid.[1]

o Mobile Phase B: Acetonitrile.[1]

» Gradient: 10% B to 90% B over 15 minutes.

o Detection: UV at 254 nm (aromatic absorption) and 310 nm (specific to the aminobenzoate
chromophore).[1]

Visualization of Characterization Workflow

The following diagram illustrates the logical flow for synthesizing and validating Ethyl 2-amino-
6-bromobenzoate, highlighting the decision points for impurity identification.
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Figure 1: Characterization workflow emphasizing the critical NMR checkpoint for distinguishing
the 2,6-disubstituted product from potential 2,4-isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. rsc.org [rsc.org]
e 2. Combi-Blocks [combi-blocks.com]
¢ 3. ivychem.com [ivychem.com]

¢ To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of
Ethyl 2-amino-6-bromobenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178098/docs#technical-guide-spectroscopic-
characterization-of-ethyl-2-amino-6-bromobenzoate]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.rsc.org/suppdata/d1/nj/d1nj05596h/d1nj05596h1.pdf
https://www.benchchem.com/product/b178098/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-ethyl-2-amino-6-bromobenzoate
https://www.rsc.org/suppdata/d1/nj/d1nj05596h/d1nj05596h1.pdf
https://www.combi-blocks.com/block/AM3.htm
https://www.rsc.org/suppdata/d1/nj/d1nj05596h/d1nj05596h1.pdf
https://www.rsc.org/suppdata/d1/nj/d1nj05596h/d1nj05596h1.pdf
https://www.combi-blocks.com/block/AM3.htm
https://www.rsc.org/suppdata/d1/nj/d1nj05596h/d1nj05596h1.pdf
https://www.rsc.org/suppdata/d1/nj/d1nj05596h/d1nj05596h1.pdf
https://www.combi-blocks.com/block/AM3.htm
https://www.rsc.org/suppdata/d1/nj/d1nj05596h/d1nj05596h1.pdf
https://www.benchchem.com/product/b178098/docs?utm_src=pdf-body#technical-guide-spectroscopic-characterization-of-ethyl-2-amino-6-bromobenzoate
https://www.rsc.org/suppdata/d1/nj/d1nj05596h/d1nj05596h1.pdf
https://www.combi-blocks.com/block/AM3.htm
https://www.benchchem.com/product/b178098?utm_src=pdf-custom-synthesis#bc-rfq
https://www.rsc.org/suppdata/d1/nj/d1nj05596h/d1nj05596h1.pdf
https://www.combi-blocks.com/block/AM3.htm
https://www.ivychem.com/product_list.php?type=h
https://www.benchchem.com/product/b178098/docs#technical-guide-spectroscopic-characterization-of-ethyl-2-amino-6-bromobenzoate
https://www.benchchem.com/product/b178098/docs#technical-guide-spectroscopic-characterization-of-ethyl-2-amino-6-bromobenzoate
https://www.benchchem.com/product/b178098/docs#technical-guide-spectroscopic-characterization-of-ethyl-2-amino-6-bromobenzoate
https://www.benchchem.com/product/b178098/docs#technical-guide-spectroscopic-characterization-of-ethyl-2-amino-6-bromobenzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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